![molecular formula C8H7F3N2O2 B061674 6-Methoxy-4-(trifluoromethyl)nicotinamide CAS No. 175204-87-2](/img/structure/B61674.png)
6-Methoxy-4-(trifluoromethyl)nicotinamide
Overview
Description
6-Methoxy-4-(trifluoromethyl)nicotinamide is a pyridinecarboxamide. It is a metabolite of Flonicamid, a novel insecticide with a rapid inhibitory effect against aphid feeding .
Synthesis Analysis
The synthesis of trifluoromethylpyridines, which includes 6-Methoxy-4-(trifluoromethyl)nicotinamide, is a key structural motif in active agrochemical and pharmaceutical ingredients . An efficient synthesis and characterization of amine and amide derivatives of Ethyl 6-(trifluoromethyl)nicotinate have also been reported .Molecular Structure Analysis
The molecular formula of 6-Methoxy-4-(trifluoromethyl)nicotinamide is C8H7F3N2O2. It contains a total of 22 bonds, including 15 non-H bonds, 7 multiple bonds, 2 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 primary amide (aromatic), and 1 ether .Scientific Research Applications
Heterocyclic Building Blocks
“6-Methoxy-4-(trifluoromethyl)nicotinamide” is used as a heterocyclic building block in chemical synthesis . Heterocyclic compounds are widely used in many areas of chemistry because of their diverse range of properties.
Agrochemical Applications
Trifluoromethylpyridines, such as “2-Methoxy-4-(trifluoromethyl)pyridine-5-carboxamide”, are key structural motifs in active agrochemical ingredients . They are used in the protection of crops from pests .
Pharmaceutical Applications
Trifluoromethylpyridines are also found in several FDA-approved drugs . They exhibit numerous pharmacological activities, making them valuable in the development of new therapeutic agents .
Veterinary Applications
Some trifluoromethylpyridine derivatives are used in the veterinary industry . They are included in treatments for various diseases and disorders in animals .
Research and Development
These compounds are used in research and development for the synthesis of new chemical entities . They are often used in the development of new drugs and other therapeutic agents .
Industrial Chemistry
In industrial chemistry, these compounds are used in the synthesis of various materials . Their unique properties make them valuable in the creation of new materials with specific characteristics .
Safety and Hazards
properties
IUPAC Name |
6-methoxy-4-(trifluoromethyl)pyridine-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F3N2O2/c1-15-6-2-5(8(9,10)11)4(3-13-6)7(12)14/h2-3H,1H3,(H2,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFLNKWOUCVJBOA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C(=C1)C(F)(F)F)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7F3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70379518 | |
Record name | 6-Methoxy-4-(trifluoromethyl)pyridine-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70379518 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methoxy-4-(trifluoromethyl)nicotinamide | |
CAS RN |
175204-87-2 | |
Record name | 6-Methoxy-4-(trifluoromethyl)pyridine-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70379518 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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